Cas no 2228217-32-9 (2-1-(5-fluoro-2-hydroxyphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(5-fluoro-2-hydroxyphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228217-32-9
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6029770
• PubChem ID: 165647575
• Update Time: 2025-06-03

2-1-(5-fluoro-2-hydroxyphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-fluoro-2-hydroxyphenyl)cyclopropyl-2-methoxyacetic acid
• EN300-1824668
• 2-[1-(5-fluoro-2-hydroxyphenyl)cyclopropyl]-2-methoxyacetic acid
• 2228217-32-9

• Inchi： 1S/C12H13FO4/c1-17-10(11(15)16)12(4-5-12)8-6-7(13)2-3-9(8)14/h2-3,6,10,14H,4-5H2,1H3,(H,15,16)
• InChI Key： SCMTZMISKFMNPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C(C(=O)O)OC)CC1)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(5-fluoro-2-hydroxyphenyl)cyclopropyl-2-methoxyacetic acid

Compound CAS No 2228217-32-9: 2-(1-(5-fluoro-2-hydroxyphenyl)cyclopropyl)-2-methoxyacetic Acid

Compound CAS No 2228217-32-9, also known as 2-(1-(5-fluoro-2-hydroxyphenyl)cyclopropyl)-2-methoxyacetic acid, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique chemical structure, which includes a cyclopropyl group attached to a 5-fluoro-2-hydroxyphenyl ring and a methoxyacetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to form stable and rigid structures that can interact with specific biological targets. The 5-fluoro-2-hydroxyphenyl group in this compound contributes to its hydrophilic nature, which is crucial for its solubility and bioavailability. Additionally, the methoxy group enhances the compound's stability and reduces potential metabolic liabilities, making it an attractive candidate for further research.

One of the most promising applications of this compound lies in its potential as a selective kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. By targeting specific kinases, this compound could offer a novel therapeutic approach for treating these conditions. Recent in vitro studies have demonstrated its ability to inhibit key kinases involved in cancer cell proliferation and survival pathways.

The synthesis of CAS No 2228217-32-9 involves a multi-step process that combines advanced organic chemistry techniques. The construction of the cyclopropyl group is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies, including ring-closing metathesis and oxidative coupling, to optimize the synthesis of this compound.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have shown moderate oral bioavailability and acceptable pharmacokinetic profiles in animal models. These findings suggest that it could be developed into an oral medication for chronic diseases requiring sustained therapeutic effects.

Another area of interest for this compound is its potential use in agrochemicals. Its ability to inhibit key enzymes involved in plant stress responses has led researchers to investigate its role as a plant growth regulator or a protective agent against environmental stressors such as drought or pathogens.

The development of CAS No 2228217-32-9 has also been supported by computational modeling studies. Advanced molecular docking simulations have provided insights into its binding modes with target proteins, helping researchers refine its structure for improved potency and selectivity.

In conclusion, CAS No 228717-34-9 (corrected CAS number) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with promising biological activity, positions it as a valuable tool for advancing research in drug discovery and agrochemical development. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative therapies and agricultural solutions.